4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol

• IUPAC Name: 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C19H23FN2O3/c1-24-17-11-14(12-18(25-2)19(17)23)13-21-7-9-22(10-8-21)16-5-3-15(20)4-6-16/h3-6,11-12,23H,7-10,13H2,1-2H3
• InChI Key: IHXQKOZGRNYNLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H23FN2O3
• Molecular Weight: 346.4 g/mol

Description

4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol, also known as F 11440, is a chemical compound that has potential applications in scientific research. It is a selective agonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in regulating mood, anxiety, and other physiological processes.

Scientific Research Applications

Fluorescent Logic Gates

Research involving compounds similar to 4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol has led to the development of fluorescent logic gates. These compounds, containing a fluorophore, a piperazine receptor, and various aryl groups, demonstrate potential in probing cellular membranes and protein interfaces due to their ability to reconfigure fluorescent logic gates based on solvent polarity (Gauci & Magri, 2022).

Serotonin Receptor Antagonists

Compounds structurally similar to this compound have been identified as serotonin 5HT2A receptor antagonists. These are beneficial in treating conditions like schizophrenia, depression, anxiety, drug addiction, and other disorders (Habernickel, 2002).

Antimicrobial Activities

Derivatives of this compound have been synthesized and tested for antimicrobial activities. Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, synthesized using a similar chemical structure, displayed good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2010).

Cancer Research

Related compounds have shown potential in cancer research, particularly in inducing apoptosis in cancer cells and inhibiting tumor growth. Studies have demonstrated their efficacy in drug-resistant cancer cells and their potential in treating various types of cancers (Lee et al., 2013).

Drug Synthesis

The compound and its derivatives play a crucial role in the synthesis of drugs like flunarizine, which is used for treating migraines, dizziness, and other conditions. The industrial production of flunarizine involves the use of similar compounds (Shakhmaev et al., 2016).

Molecular Probes

Similar compounds have been used to create fluorescent molecular probes. These probes, due to their sensitivity to the environment and long emission wavelengths, are valuable in studying biological events and processes (Diwu et al., 1997).